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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

Audience: Researchers, scientists, and chemical industry professionals.

This technical guide provides a comprehensive overview of Proxan-sodium (Sodium Isopropyl

Xanthate), a versatile chemical compound with significant applications in mineral processing

and agriculture. This document consolidates key data on its chemical and physical properties,

details its synthesis protocol, and explores its primary industrial uses and toxicological profile

based on available research.

Core Chemical and Physical Properties
Proxan-sodium is an organosulfur compound with the chemical formula C₄H₇NaOS₂.[1] It is

also recognized by its IUPAC name: sodium O-propan-2-yl carbonodithioate.[2] The compound

is primarily utilized for its properties as a collector in froth flotation and as a selective herbicide.

[3]

Table 1: Chemical and Physical Properties of Proxan-Sodium
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Property Value Source

CAS Number 140-93-2 [4]

Molecular Formula C₄H₇NaOS₂ [4][5]

Molecular Weight 158.22 g/mol [4][5]

Appearance
White to yellowish

deliquescent solid/powder
[1][3]

Odor Mild disagreeable odor [1][3]

Solubility

Soluble in water. Soluble in

DMSO. High solubility in polar

protic solvents (50-100 g/L).

Moderate solubility in polar

aprotic solvents (10-50 g/L).

Good solvation in methanol

and ethanol (20-80 g/L).

[1][3][6]

Decomposition Temperature ~150°C [1][6]

Hazard Class Irritant, Environmental Hazard [1][6]

Synthesis of Proxan-Sodium
The synthesis of Proxan-sodium is a two-stage process involving the reaction of isopropyl

alcohol with sodium, followed by the addition of carbon disulfide.[4]

Materials:

Isopropyl alcohol (14.49 moles)

Sodium metal cubes (0.88 moles)

Carbon disulfide (0.97 moles)

Flask with mechanical stirrer

Ice bath
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Nitrogen source

Procedure:

Bubble nitrogen through isopropyl alcohol in a flask equipped with a mechanical stirrer.

Cut sodium metal cubes into small pieces and add them to the flask over a period of 3 hours.

Increase the temperature to 65°C and stir for an additional 3 hours to allow the sodium to

dissolve, which results in a clear solution and the evolution of hydrogen.

Cool the mixture to 35°C using an ice bath, at which point a thick slurry will form.

Slowly add carbon disulfide to the slurry over 30 minutes.

Stir the mixture for an additional 30 minutes after the complete addition of carbon disulfide,

resulting in a yellow solution.

Remove the solvent under vacuum to obtain a yellow solid.

Dry the product under high vacuum (1 mm Hg) for 4 hours to yield a yellow powder of

Proxan-sodium.
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Caption: Workflow for the synthesis of Proxan-sodium.

Industrial Applications
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Proxan-sodium has established uses in several industrial sectors due to its chemical

properties.

Table 2: Key Industrial Applications of Proxan-Sodium

Application Area Description

Mineral Processing

Acts as a collector in the froth flotation process

for the extraction of sulfide minerals, particularly

copper and other base metals. It is also effective

for native metal flotation and can be used for

oxide minerals after sulphidisation.[3][6]

Agriculture
Used as an herbicide for the control of annual

weeds in bean and pea fields.[2][3]

Chemical Manufacturing

Serves as a reagent in organic synthesis and

polymer production.[6] It is also used as a

rubber curing agent and antioxidant.[3]

Toxicological and Environmental Data
The available data indicates that Proxan-sodium is an irritant and poses an environmental

hazard.[1][6]

Table 3: Toxicological and Ecotoxicological Profile
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Aspect Data Source

Human Toxicity

Skin, eye, mucous membrane,

and respiratory tract irritant.

Probable oral lethal dose

(human) is 50-500 mg/kg.

[1]

Aquatic Toxicity

The 96-hour LD50 values for

Salmo gairdnerii (rainbow

trout) range from 2 to 13 ppm.

[1]

Environmental Fate

Can generate toxic and highly

flammable carbon disulfide

vapor upon exposure to

moisture.[1]

A notable application in environmental science is the use of dielectric barrier discharge (DBD)

technology for the treatment of wastewater containing naproxen sodium, a different compound

but with a similar name that can cause confusion. One study demonstrated a 98.5% removal

rate of naproxen sodium from a simulated pharmaceutical wastewater solution under specific

conditions (7000 V discharge voltage, 3333 Hz frequency, and 0.3 m³/h air flow rate).[6] It is

important to distinguish this application from the properties of Proxan-sodium itself.

Antiviral Potential
While the primary applications of Proxan-sodium are industrial, one study has suggested

potential antiviral activity. Research indicates that naproxen sodium can block the RNA-binding

groove of the influenza virus nucleoprotein, thereby preventing the formation of the

ribonucleoprotein complex.[6] This mechanism effectively takes the viral nucleoproteins out of

circulation. However, it is crucial to note that this finding pertains to naproxen sodium, and

further research is required to determine if Proxan-sodium exhibits similar properties.

This technical guide has summarized the currently available scientific and technical information

on Proxan-sodium. The data highlights its significance in industrial processes, particularly in

mineral flotation and agriculture. While its biological and pharmaceutical applications are not

well-documented, the existing information provides a solid foundation for professionals in the

chemical and environmental sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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